Cas no 1355171-16-2 (4-(thiophen-3-yl)benzohydrazide)
1355171-16-2 structure
Product Name:4-(thiophen-3-yl)benzohydrazide
CAS No:1355171-16-2
MF:C11H10N2OS
MW:218.274900913239
CID:5311564
PubChem ID:155799762
Update Time:2023-11-21
4-(thiophen-3-yl)benzohydrazide Chemical and Physical Properties
Names and Identifiers
-
- AKOS040727429
- F6782-3361
- 4-(thiophen-3-yl)benzohydrazide
- 1355171-16-2
- 4-(3-Thienyl)benzoic acid hydrazide
-
- Inchi: 1S/C11H10N2OS/c12-13-11(14)9-3-1-8(2-4-9)10-5-6-15-7-10/h1-7H,12H2,(H,13,14)
- InChI Key: CDJQACIASKSUQQ-UHFFFAOYSA-N
- SMILES: C(NN)(=O)C1=CC=C(C2C=CSC=2)C=C1
Computed Properties
- Exact Mass: 218.05138412g/mol
- Monoisotopic Mass: 218.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 83.4Ų
Experimental Properties
- Density: 1.271±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 12.59±0.10(Predicted)
4-(thiophen-3-yl)benzohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6782-3361-2μmol |
4-(thiophen-3-yl)benzohydrazide |
1355171-16-2 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3361-5μmol |
4-(thiophen-3-yl)benzohydrazide |
1355171-16-2 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3361-10μmol |
4-(thiophen-3-yl)benzohydrazide |
1355171-16-2 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3361-20μmol |
4-(thiophen-3-yl)benzohydrazide |
1355171-16-2 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3361-1mg |
4-(thiophen-3-yl)benzohydrazide |
1355171-16-2 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3361-2mg |
4-(thiophen-3-yl)benzohydrazide |
1355171-16-2 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3361-3mg |
4-(thiophen-3-yl)benzohydrazide |
1355171-16-2 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3361-4mg |
4-(thiophen-3-yl)benzohydrazide |
1355171-16-2 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3361-5mg |
4-(thiophen-3-yl)benzohydrazide |
1355171-16-2 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6782-3361-10mg |
4-(thiophen-3-yl)benzohydrazide |
1355171-16-2 | 10mg |
$79.0 | 2023-09-07 |
4-(thiophen-3-yl)benzohydrazide Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
1355171-16-2 (4-(thiophen-3-yl)benzohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent